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Compound of Interest

Compound Name:
2-(2,5-difluorophenyl)-2-

methylcyclopropan-1-amine

CAS No.: 1249544-96-4

Cat. No.: B1467240

Get Quote

Executive Summary & Structural Context
Target Analyte: 2-(2,5-difluorophenyl)-2-methylcyclopropan-1-amine Molecular Formula:

C₁₀H₁₁F₂N Exact Mass: 183.086 Class: Fluorinated Phenylcyclopropanamine (Quaternary

Cyclopropyl Core)

This guide provides a comprehensive spectroscopic framework for the identification and

validation of 2-(2,5-difluorophenyl)-2-methylcyclopropan-1-amine. Unlike the common

pharmaceutical intermediate trans-2-(3,4-difluorophenyl)cyclopropan-1-amine (a key precursor

for Ticagrelor), this target features a quaternary carbon at position 2 (bearing both the methyl

and phenyl groups) and a distinct 2,5-difluoro substitution pattern.

These structural modifications significantly alter the spectroscopic signature, requiring a

tailored analytical approach to distinguish it from regioisomers and des-methyl analogs.
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To understand the spectroscopic data, one must understand the origin of the molecule. The

presence of the quaternary center suggests a synthesis via cyclopropanation of an

-methylstyrene derivative.

Theoretical Synthesis Pathway
The most probable synthetic route involves the Rhodium- or Copper-catalyzed

cyclopropanation of 2-(2,5-difluorophenyl)prop-1-ene.

2,5-Difluoroacetophenone Wittig Olefination
(Ph3P=CH2)

2-(2,5-Difluorophenyl)prop-1-ene
(Alpha-Methyl Styrene Analog)

Cyclopropanation
(Et2Zn / CH2I2 or Diazo)

Target:
2-(2,5-difluorophenyl)-

2-methylcyclopropan-1-amine

Click to download full resolution via product page

Figure 1: Predicted synthetic pathway establishing the quaternary carbon center.

Critical Stereochemical Note
Due to the quaternary center at C2, two diastereomers exist:

Cis-isomer: Amine and Phenyl group on the same side of the ring.

Trans-isomer: Amine and Phenyl group on opposite sides (generally thermodynamically

favored). Note: The spectroscopic data below assumes the major Trans-isomer unless

specified.

Spectroscopic Characterization (Predictive
Analysis)
Nuclear Magnetic Resonance (NMR)
The definitive confirmation of this structure relies on 1H and 19F NMR.

1H NMR (Proton) - 400 MHz, CDCl₃
The diagnostic "smoking gun" for this molecule is the methyl singlet and the absence of a

methine proton at C2.
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Position Shift (δ, ppm) Multiplicity Integral
Assignment
Logic

Ar-H 6.80 – 7.10 Multiplet 3H

2,5-Difluoro

pattern (complex

splitting due to

H-F coupling).

C1-H 2.35 – 2.45 dd 1H

Alpha to amine.

Shifted upfield

due to

cyclopropane

ring current.

C2-CH₃ 1.45 – 1.55 Singlet 3H

Diagnostic Peak.

Quaternary

attachment

eliminates

coupling to C2-H.

C3-H_a 0.85 – 0.95 dd 1H

Cyclopropane

methylene (cis to

amine).

C3-H_b 1.05 – 1.15 dd 1H

Cyclopropane

methylene (trans

to amine).

NH₂ 1.20 – 1.80 Broad s 2H

Exchangeable

(shift varies with

concentration/sol

vent).

Key Differentiator: The common Ticagrelor intermediate (des-methyl) shows a multiplet at ~2.0-

2.2 ppm for the C2-H. This target will lack that signal entirely.

19F NMR (Fluorine) - 376 MHz, CDCl₃
The 2,5-substitution pattern is distinct from the 3,4-pattern.
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Signal 1: ~ -118 ppm (Multiplet, F at C2 of phenyl)

Signal 2: ~ -124 ppm (Multiplet, F at C5 of phenyl)

Contrast: 3,4-difluoro compounds typically show signals closer together (e.g., -138, -142

ppm).

13C NMR (Carbon) - 100 MHz, CDCl₃
C2 (Quaternary): ~25-30 ppm. Will appear as a weak signal (long relaxation) and likely a

triplet or dd due to C-F coupling.

Methyl Carbon: ~20-25 ppm (Singlet or weak doublet).

C-F Carbons: ~155-160 ppm (Large

coupling ~240 Hz).

Mass Spectrometry (MS)
Method: ESI+ or EI (70 eV)

Molecular Ion (M+): 183 m/z

Protonated Ion [M+H]⁺: 184 m/z

Fragmentation Pathway (EI):

Base Peak (m/z 166): Loss of NH₃ (17 u). Cyclopropylamines readily eliminate ammonia to

form a conjugated cation.

Tropylium Formation (m/z 127/141): Cleavage of the cyclopropane ring often generates a

substituted tropylium ion. The 2,5-difluorobenzyl cation fragment is expected.
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[M+H]+ : 184 m/z
(Parent Ion)

[M - NH3]+ : 167 m/z
(Ammonia Loss - Primary)

- NH3

Difluorophenyl Cation
127 m/z

Ring Fission
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Figure 2: Predicted Mass Spectrometry fragmentation tree.

Infrared Spectroscopy (IR)
Sampling: ATR (Attenuated Total Reflectance) or KBr Pellet.

Wavenumber
(cm⁻¹)

Vibration Mode Intensity Notes

3300 - 3400 N-H Stretch Medium

Primary amine doublet

(symmetric/asymmetri

c).

3000 - 3100 C-H (Ar/Cyclo) Weak

Cyclopropane C-H

stretches are

distinctively high

(>3000).

2950 - 2970 C-H (Methyl) Medium
Alkyl C-H stretch from

the C2-Methyl group.

1580 - 1620 C=C Aromatic Strong
Ring breathing

modes.

1100 - 1250 C-F Stretch Very Strong
Diagnostic region for

fluorinated aromatics.

Analytical Protocol for Verification
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To validate a sample of 2-(2,5-difluorophenyl)-2-methylcyclopropan-1-amine, follow this

stepwise logic:

MS Screening: Confirm [M+H]⁺ = 184. If 170, you have the des-methyl impurity.

1H NMR Check: Look for the singlet at ~1.5 ppm.

If Doublet: You likely have the isopropyl analog or a ring-opened impurity.

If Multiplet: You have the des-methyl analog (Ticagrelor intermediate).

19F NMR Check: Confirm the wide separation of peaks (-118/-124 ppm) to verify 2,5-

substitution. If peaks are clustered > -135 ppm, you likely have the 3,4-difluoro isomer.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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